Cas no 2548997-53-9 (1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine)

• Product Name: 1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine
• CAS No: 2548997-53-9
• MF: C₂₀H₃₂N₄OS
• MW: 376.559283256531
• CID: 5328874
• PubChem ID: 154830423
• Update Time: 2025-07-20

1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine
• 2548997-53-9
• AKOS040706445
• F6608-3918
• 1-(1-Methylethyl)-4-[4-[[1-(4-methyl-2-thiazolyl)-4-piperidinyl]oxy]-2-butyn-1-yl]piperazine

• Inchi： 1S/C20H32N4OS/c1-17(2)23-13-11-22(12-14-23)8-4-5-15-25-19-6-9-24(10-7-19)20-21-18(3)16-26-20/h16-17,19H,6-15H2,1-3H3
• InChI Key： PBCWNTSNRUJXAN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCN(CC#CCOC2CCN(C3=NC(C)=CS3)CC2)CC1

Computed Properties

• Exact Mass: 376.22968283g/mol
• Monoisotopic Mass: 376.22968283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.8±60.0 °C(Predicted)
• pka: 7.84±0.10(Predicted)

Additional information on 1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine

Introduction to Compound with CAS No. 2548997-53-9 and Its Applications in Modern Chemical Biology

Compound with the CAS number 2548997-53-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 1-(4-{[1-(4-methyl-1,3-thiazol-2-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)-4-(propan-2-yl)piperazine, represents a sophisticated blend of structural features that make it a promising candidate for various biological and pharmaceutical applications. The unique structural motif of this compound, characterized by its piperazine rings, thiazole core, and propargyl linker, positions it as a versatile scaffold for drug discovery and molecular research.

The significance of this compound lies in its potential to interact with biological targets in novel ways. The presence of multiple functional groups, including the propargyl alkyne and the piperazine moiety, allows for diverse chemical modifications and derivatization strategies. These features are particularly valuable in the development of small-molecule inhibitors and modulators that can selectively target specific biological pathways. Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound might interact with proteins and other biomolecules, paving the way for more targeted and effective drug design.

In the realm of drug discovery, the piperazine ring is a well-known pharmacophore that has been extensively utilized in the development of central nervous system (CNS) drugs, antipsychotics, antidepressants, and antihistamines. Its ability to form hydrogen bonds and its structural flexibility make it an ideal candidate for binding to a wide range of biological targets. The incorporation of a thiazole core into this compound adds another layer of complexity, as thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. This combination of pharmacophores suggests that the compound may exhibit multifaceted biological activities.

The propargyl alkyne functionality at the 1-position of the molecule introduces a reactive site that can be used for further chemical modifications. This feature is particularly useful in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, which are commonly employed in medicinal chemistry to construct complex molecular architectures. The 4-(propan-2-yl)piperazine moiety at the other end of the molecule provides additional binding pockets that can be exploited to enhance affinity and selectivity for biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular dynamics simulations and virtual screening have been instrumental in predicting the binding modes and affinities of small molecules to biological targets. In the case of compound CAS No. 2548997-53-9, these computational approaches have provided valuable insights into its potential interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary docking studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and neurology.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high regioselectivity and yield. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to construct the complex framework of the molecule efficiently. The synthetic strategy not only demonstrates the versatility of modern organic chemistry but also provides a robust platform for further derivatization and optimization.

The potential applications of this compound extend beyond traditional pharmaceuticals. In chemical biology research, it serves as a valuable tool for studying protein-protein interactions and signal transduction pathways. Its ability to modulate biological activity makes it an ideal candidate for use in high-throughput screening assays aimed at identifying new therapeutic agents. Additionally, its structural features allow for easy functionalization, enabling researchers to generate libraries of derivatives with tailored properties.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Advanced algorithms and machine learning models have been developed to predict physicochemical properties, metabolic stability, and pharmacokinetic profiles with high accuracy. These predictions are crucial for assessing the feasibility of drug candidates before they enter preclinical testing. In the case of CAS No. 2548997-53-9, computational studies have provided insights into its solubility, permeability, and potential metabolic pathways, guiding further optimization efforts.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as CRISPR gene editing and next-generation sequencing, researchers can gain deeper insights into how this compound interacts with biological systems at multiple levels.

In conclusion, compound CAS No. 2548997-53-9 represents a fascinating example of how structural complexity can be harnessed to develop novel biologically active molecules. Its unique combination of pharmacophores positions it as a versatile scaffold for drug discovery and molecular research. With continued advancements in synthetic chemistry and computational biology, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.